1-[3-(dimethylamino)benzoyl]-N-(4-methoxyphenyl)-3-piperidinamine

• IUPAC Name: [3-(dimethylamino)phenyl]-[3-(4-methoxyanilino)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H27N3O2/c1-23(2)19-8-4-6-16(14-19)21(25)24-13-5-7-18(15-24)22-17-9-11-20(26-3)12-10-17/h4,6,8-12,14,18,22H,5,7,13,15H2,1-3H3
• InChI Key: OVZULIUHQXIWCO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2CCCC(C2)NC3=CC=C(C=C3)OC
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

1-[3-(dimethylamino)benzoyl]-N-(4-methoxyphenyl)-3-piperidinamine, commonly known as DMBA, is a synthetic compound that belongs to the class of piperidines. It is a potent and selective inhibitor of the dopamine transporter (DAT), which is responsible for the reuptake of dopamine from the synaptic cleft into the presynaptic neuron. DMBA has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

DMBA acts as a competitive inhibitor of 1-[3-(dimethylamino)benzoyl]-N-(4-methoxyphenyl)-3-piperidinamine by binding to the dopamine binding site on the transporter. This prevents dopamine from being transported back into the presynaptic neuron, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels can have various effects on the brain, including the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
DMBA has been shown to have various biochemical and physiological effects in the brain. It has been shown to increase dopamine levels in the striatum, which is a key brain region involved in the regulation of movement and reward. DMBA has also been shown to increase dopamine release in the prefrontal cortex, which is involved in the regulation of cognitive processes such as working memory and decision-making.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMBA as a tool compound is its high selectivity for 1-[3-(dimethylamino)benzoyl]-N-(4-methoxyphenyl)-3-piperidinamine over other monoamine transporters such as the serotonin and norepinephrine transporters. This allows researchers to specifically target dopamine neurotransmission without affecting other monoamine systems. However, one limitation of DMBA is its low solubility in water, which can make it difficult to use in certain experimental paradigms.

Future Directions

There are several future directions for research on DMBA. One area of interest is the potential therapeutic applications of DMBA in the treatment of various neurological and psychiatric disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and addiction. Another area of interest is the development of new and more potent 1-[3-(dimethylamino)benzoyl]-N-(4-methoxyphenyl)-3-piperidinamine inhibitors based on the structure of DMBA. Finally, further research is needed to elucidate the precise mechanisms by which DMBA affects dopamine neurotransmission in the brain.

Synthesis Methods

DMBA can be synthesized by the reaction of 4-methoxyphenylpiperidin-3-amine with 3-(dimethylamino)benzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds via a nucleophilic substitution mechanism to yield DMBA as a white solid with a high yield.

Scientific Research Applications

DMBA has been widely used as a tool compound in scientific research to investigate the role of dopamine transporters in various physiological and pathological processes. It has been shown to be a potent inhibitor of 1-[3-(dimethylamino)benzoyl]-N-(4-methoxyphenyl)-3-piperidinamine with an IC50 value of 4.4 nM, making it a valuable tool for studying the regulation of dopamine neurotransmission.